N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide
Overview
Description
N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide is a chemical compound that has shown potential in scientific research applications. It is a member of the isonicotinamide family and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by the compound are currently unknown. Given the lack of information on the compound’s targets, it is difficult to predict which pathways might be affected .
Pharmacokinetics
The impact of these properties on the compound’s bioavailability is currently unknown .
Action Environment
The influence of environmental factors on the compound’s action, efficacy, and stability is currently unknown. Factors such as temperature, pH, and the presence of other molecules could potentially influence the compound’s action .
Advantages and Limitations for Lab Experiments
One advantage of N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide in lab experiments is its specificity for HDAC inhibition. This allows for targeted inhibition of specific HDAC enzymes without affecting others. However, one limitation is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
For research on N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide include further studies on its potential in cancer research and neurodegenerative diseases. It may also be studied for its potential in treating other diseases such as diabetes and cardiovascular disease. Additionally, research may focus on improving its solubility and developing more effective delivery methods.
Synthesis Methods
The synthesis of N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide involves the reaction of isonicotinamide and 4-methyl-3-pyridinecarboxylic acid in the presence of a catalyst. The resulting product is then treated with tetrahydro-2H-pyran-4-ol to form the final compound.
Scientific Research Applications
N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been studied for its potential in cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(4-methylpyridin-3-yl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-13-2-6-19-11-16(13)21-18(22)15-3-7-20-17(10-15)24-12-14-4-8-23-9-5-14/h2-3,6-7,10-11,14H,4-5,8-9,12H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYEIFPSYUGQWKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)NC(=O)C2=CC(=NC=C2)OCC3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylpyridin-3-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1-ethylpyrrolidin-2-yl)methyl]-2-hydroxybenzamide](/img/structure/B2786165.png)
![1-[2-hydroxy-2-(2-thienyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide](/img/structure/B2786171.png)
![N-(4-fluorobenzyl)-3-(3-methylphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide](/img/structure/B2786172.png)
![2-Methyl-6-[2-(2-methylpyrazol-3-yl)piperidine-1-carbonyl]pyridazin-3-one](/img/structure/B2786179.png)
![N-(1-cyano-1-cyclopropylethyl)-2-[[5-(4-methoxyphenyl)-4-(2-propan-2-ylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide](/img/structure/B2786184.png)
![1-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]thiourea](/img/structure/B2786186.png)
